N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-hydroxyethyl)-5-methyloxolane-3-carboxamide

• IUPAC Name: N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-hydroxyethyl)-5-methyloxolane-3-carboxamide
• InChI: InChI=1S/C14H23N3O3/c1-3-17-9-12(7-15-17)8-16(4-5-18)14(19)13-6-11(2)20-10-13/h7,9,11,13,18H,3-6,8,10H2,1-2H3
• InChI Key: KZOFVGQOASAPQP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CN(CCO)C(=O)C2CC(OC2)C
• Molecular Formula: C14H23N3O3
• Molecular Weight: 281.35 g/mol

Description

N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-hydroxyethyl)-5-methyloxolane-3-carboxamide is a synthetic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features a pyrazole ring, a hydroxyethyl group, and an oxolane carboxamide moiety, which contribute to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-hydroxyethyl)-5-methyloxolane-3-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a β-diketone under acidic conditions.

Alkylation: The pyrazole ring is then alkylated with ethyl bromide to introduce the ethyl group at the 1-position.

Formation of the oxolane ring: This involves the cyclization of a suitable diol precursor under acidic conditions.

Amidation: The final step involves the reaction of the oxolane carboxylic acid with an amine (such as 2-hydroxyethylamine) to form the carboxamide linkage.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-hydroxyethyl)-5-methyloxolane-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carbonyl compound.

Reduction: The carboxamide group can be reduced to an amine under suitable conditions.

Substitution: The pyrazole ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents such as halogens (e.g., bromine) or nucleophiles (e.g., amines) can be employed.

Major Products

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of an amine.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-hydroxyethyl)-5-methyloxolane-3-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-hydroxyethyl)-5-methyloxolane-3-carboxamide exerts its effects depends on its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, potentially inhibiting their activity or altering their function. The exact pathways involved can vary based on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]benzeneamine: Known for its antimicrobial properties.

N-[(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxamide]: Investigated for its fungicidal activity.

Uniqueness

N-[(1-ethylpyrazol-4-yl)methyl]-N-(2-hydroxyethyl)-5-methyloxolane-3-carboxamide is unique due to its combination of a pyrazole ring, hydroxyethyl group, and oxolane carboxamide moiety